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Compound of Interest

Compound Name: Phenosafranine

Cat. No.: B147792

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling, storage, and potential hazards
associated with Phenosafranine powder. The information is intended to support risk
assessment and the implementation of appropriate safety protocols in a laboratory or drug
development setting.

Chemical and Physical Properties

Phenosafranine, a cationic phenazine dye, is a dark green crystalline powder that dissolves in
water or ethanol to form a red solution.[1] It is utilized in various research applications,
including as a biological stain for distinguishing between viable and non-viable cells, a redox
indicator, and a photosensitizing agent.[1][2]

Table 1: Physical and Chemical Properties of Phenosafranine
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Property Value Source
Chemical Formula C18H15CINa [21[3][4]
Molecular Weight 322.8 g/mol [2][3][4]
Appearance Dark green crystalline powder [11[4]
Melting Point > 300 °C [2][3]
Solubility Freely soluble in water and e
ethanol.
CAS Number 81-93-6 [31[4]

Toxicological Data

The available toxicological data for Phenosafranine indicates that it should be handled with
care. It is classified as an irritant to the skin, eyes, and respiratory system.[1][4][5]

Table 2: Acute Toxicity of Phenosafranine (Mouse)

LD50 (Lethal Dose, .
Route of Exposure Toxic Effects Source
50%)

Details of toxic effects
Intraperitoneal 112 mg/kg not reported other [2]
than lethal dose value.

Details of toxic effects
Intravenous 18 mg/kg not reported other [2][4]
than lethal dose value.

Note: LD50 data for oral and dermal routes in standard models (e.qg., rat, rabbit) are not readily
available in the reviewed literature.

GHS Hazard Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Phenosafranine is classified as:
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 Skin Irritation (Category 2)[4][5]
o Eye Irritation (Category 2)[4][5]
» Specific target organ toxicity — single exposure (Category 3), Respiratory system[4][5]

Experimental Protocols for Safety Assessment

The following are detailed methodologies for key experiments to assess the safety and
potential toxicity of Phenosafranine.

Cytotoxicity Assay for Live-Cell Staining Optimization

This protocol is designed to determine the optimal, non-toxic concentration of Phenosafranine
for use in live-cell imaging and staining applications.

Materials:

¢ Phenosafranine stock solution (e.g., 1 mM in DMSO)

Complete cell culture medium

96-well clear-bottom black plates

Cell viability assay kit (e.g., Resazurin-based or ATP-based)

Fluorescence plate reader

Mammalian cell line of interest (e.g., HelLa, A549)
Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the
logarithmic growth phase at the time of the assay. Allow cells to adhere overnight.[1]

 Serial Dilution: Prepare a series of Phenosafranine dilutions in complete culture medium. A
suggested concentration range to test is from 10 uM down to 10 nM. Include a vehicle-only
control (e.g., DMSO).[1]
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o Staining: Remove the existing culture medium from the cells and replace it with the
Phenosafranine dilutions.

 Incubation: Incubate the cells for a predetermined time (e.g., 30 minutes) at 37°C and 5%
COgz, protected from light.[1]

e Washing: Gently wash the cells twice with pre-warmed complete culture medium to remove
excess dye.[1]

 Viability Assay: Perform a cell viability assay according to the manufacturer's instructions.

o Data Analysis: Plot cell viability against Phenosafranine concentration to determine the
highest concentration that does not significantly impact cell viability.

Acute Dermal Irritation/Corrosion (OECD TG 404)

This protocol outlines the standardized method for assessing the potential of a substance to
cause skin irritation or corrosion.

Materials:

Phenosafranine powder

Healthy young adult albino rabbits

Gauze patches

Non-irritating tape

Suitable semi-occlusive dressing

Procedure:

o Animal Preparation: Approximately 24 hours before the test, fur is removed from the dorsal
area of the trunk of the test animals.

o Test Substance Application: Apply 0.5 g of Phenosafranine powder, moistened with a small
amount of water, to a small area (approximately 6 cm?) of skin and cover with a gauze patch.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b147792?utm_src=pdf-body
https://www.benchchem.com/pdf/Addressing_Phenosafranine_cytotoxicity_in_live_cell_experiments.pdf
https://www.benchchem.com/pdf/Addressing_Phenosafranine_cytotoxicity_in_live_cell_experiments.pdf
https://www.benchchem.com/product/b147792?utm_src=pdf-body
https://www.benchchem.com/product/b147792?utm_src=pdf-body
https://www.benchchem.com/product/b147792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The patch is held in place with non-irritating tape.

o Exposure: The exposure period is 4 hours.
o Removal of Test Substance: Following exposure, residual test substance is removed.

o Observation: Examine the skin for signs of erythema and edema, and score the responses at
60 minutes, and then at 24, 48, and 72 hours after patch removal. The observation period
may be extended up to 14 days to determine the reversibility of effects.

Acute Eye Irritation/Corrosion (OECD TG 405)

This protocol describes the standardized method for assessing the potential of a substance to
cause eye irritation or corrosion.

Materials:

o Phenosafranine powder

¢ Healthy young adult albino rabbits

» Topical anesthetics and systemic analgesics (for animal welfare)
Procedure:

e Animal Preparation: Examine both eyes of each animal within 24 hours before testing to
ensure no pre-existing eye irritation or defects. Administer a systemic analgesic and a topical
anesthetic prior to application of the test substance.

o Test Substance Application: Apply 0.1 g of Phenosafranine powder into the conjunctival sac
of one eye of each animal after gently pulling the lower lid away from the eyeball. The other
eye remains untreated and serves as a control.[6]

» Post-application: Gently hold the eyelids together for about one second to prevent loss of the
material. The eyes should not be washed out for at least 24 hours after instillation unless
immediate corrosive effects are observed.
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o Observation: Examine the eyes for ocular reactions at 1, 24, 48, and 72 hours after
application. The observation period can be extended up to 21 days to evaluate the
reversibility of any observed effects. Score lesions of the conjunctiva, cornea, and iris.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize exposure and
ensure safety.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH
approved equipment.[5]

+ Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique to avoid skin contact.[5]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

» Respiratory Protection: In case of insufficient ventilation, wear a NIOSH or European
Standard EN 149 approved respirator.[3]

Handling:

Avoid contact with skin and eyes.[3][5]

Avoid formation of dust and aerosols.[5]

Provide appropriate exhaust ventilation at places where dust is formed.[5]

Wash hands thoroughly after handling.[1]
Storage:
» Store in a cool, dry, and well-ventilated place.[3][7]

o Keep container tightly closed.[3][6]
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» Store away from incompatible materials such as strong oxidizing agents.[1][8]

e For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month, sealed and
protected from moisture and light.[9]

Emergency Procedures and Workflows

The following diagrams illustrate the recommended workflows for handling emergencies
involving Phenosafranine powder.
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Click to download full resolution via product page

Phenosafranine Spill Response Workflow

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/pdf/Addressing_Phenosafranine_cytotoxicity_in_live_cell_experiments.pdf
https://m.youtube.com/watch?v=C72oEOBeobM
https://www.creativebiolabs.net/cytotoxicity-assay.htm
https://www.benchchem.com/product/b147792?utm_src=pdf-body
https://www.benchchem.com/product/b147792?utm_src=pdf-body-img
https://www.benchchem.com/product/b147792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid for Phenosafranine Exposure

/F@
Inhalation Skin Contact Eye Contact Ingestion
v y Y
Move person to fresh air | Wash off with soap and plenty of water Rinse thoroughly with plenty of water for at least 15 minutes Rinse mouth with water

: : : :

Never give anything by mouth to an unconscious person

If not breathing, give artificial respiration Remove contaminated clothing Lift upper and lower eyelids occasionally

Consult a physician.
Show this safety data sheet to the doctor.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenosafranine Powder: A Technical Guide to Safe
Handling and Hazard Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147792#safety-and-handling-of-phenosafranine-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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